Cas no 139535-51-6 (2-bromo-7-methyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one)

• Product Name: 2-bromo-7-methyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one
• CAS No: 139535-51-6
• MF: C₆H₄BrN₃OS
• MW: 246.084458351135
• MDL: MFCD09040520
• CID: 1274256
• PubChem ID: 15651949
• Update Time: 2025-04-20

2-bromo-7-methyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

• 5H-1,3,4-Thiadiazolo[3,2-a]pyrimidin-5-one, 2-bromo-7-methyl-
• 2-bromo-7-methyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one
• 2-bromo-7-methyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one
• 2-bromo-7-methyl-5-oxo-5h-1,3,4-thiadiazolo[3,2-a]pyrimidine
• AT33603
• 2-bromo-7-methyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one
• DTXSID40576350
• CS-0078635
• Z235344679
• EN300-27123
• SCHEMBL2445251
• 139535-51-6
• AKOS009117935

• MDL： MFCD09040520
• Inchi： 1S/C6H4BrN3OS/c1-3-2-4(11)10-6(8-3)12-5(7)9-10/h2H,1H3
• InChI Key： AIPJVKHLEHRDNF-UHFFFAOYSA-N
• SMILES： BrC1=NN2C(C=C(C)N=C2S1)=O

Computed Properties

• Exact Mass: 244.92592
• Monoisotopic Mass: 244.92585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• PSA: 45.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones